Cas no 94111-79-2 (methyl 6-(carboxy)pyridine-2-carboxylate)

• Product Name: methyl 6-(carboxy)pyridine-2-carboxylate
• CAS No: 94111-79-2
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• MDL: MFCD13174404
• CID: 797797
• PubChem ID: 45081786
• Update Time: 2025-08-03

methyl 6-(carboxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, 6-(chlorocarbonyl)-, methyl ester
• 2-Pyridinecarboxylic acid, 6-(chlorocarbonyl)-, methyl ester (9CI)
• methyl 6-carbonochloridoylpyridine-2-carboxylate
• 6-(chlorocarbonyl)-2-pyridinecarboxylic acid methyl ester
• SCHEMBL9426972
• 94111-79-2
• Methyl 6-(chlorocarbonyl)pyridine-2-carboxylate
• Methyl6-(chlorocarbonyl)picolinate
• Methyl 6-(chlorocarbonyl)picolinate
• DTXSID90664852
• 6-chlorocarbonyl-2-pyridinecarboxylic acid methyl ester
• EN300-203106
• methyl 6-(carboxy)pyridine-2-carboxylate

• MDL： MFCD13174404
• Inchi： 1S/C8H6ClNO3/c1-13-8(12)6-4-2-3-5(10-6)7(9)11/h2-4H,1H3
• InChI Key： RUXIOPUJSQHZPA-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(C(=O)OC)=N1)=O

Computed Properties

• Exact Mass: 199.004
• Monoisotopic Mass: 199.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.3A^2
• XLogP3: 1.9